3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)propanamide

• Molecular Formula: C23H21N3O5
• Molecular Weight: 419.4 g/mol
• IUPAC Name: 3-(7-methoxy-4-methyl-2-oxochromen-6-yl)-N-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]propanamide
• InChI: InChI=1S/C23H21N3O5/c1-14-10-22(28)30-19-12-18(29-2)16(11-17(14)19)8-9-20(27)24-13-21-25-23(26-31-21)15-6-4-3-5-7-15/h3-7,10-12H,8-9,13H2,1-2H3,(H,24,27)
• InChI Key: IGCYHZIERUSIJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=C(C(=C2)OC)CCC(=O)NCC3=NC(=NO3)C4=CC=CC=C4

Description

This compound integrates a 7-methoxy-4-methylcoumarin moiety linked via a propanamide bridge to a 3-phenyl-1,2,4-oxadiazole group. The coumarin scaffold is notable for its photophysical properties and bioactivity (e.g., antimicrobial, anti-inflammatory), while the 1,2,4-oxadiazole ring enhances metabolic stability and electronic properties critical in drug design . The methoxy and methyl substituents at positions 7 and 4 of the coumarin core may influence solubility and intermolecular interactions, whereas the phenyl-oxadiazole group facilitates π-π stacking and hydrogen bonding with biological targets .

Biological Activity

The compound 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)propanamide is a synthetic organic molecule that combines chromenone and oxadiazole moieties, suggesting a range of potential biological activities. Its molecular formula is $C_{24}H_{23}N_{3}O_{5}$, with a molecular weight of approximately 433.5 g/mol. This article reviews the biological activities associated with this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Structural Characteristics

The structural features of this compound include:

• Chromone Core : The chromone structure is known for its diverse biological activities, including anti-inflammatory and anticancer properties.
• Oxadiazole Moiety : The presence of the oxadiazole group often enhances biological activity through interactions with various biological targets.

Anticancer Activity

Research indicates that compounds similar to 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl)-N-((3-phenyl-1,2,4-oxadiazol-5-yl)methyl)propanamide exhibit significant anticancer properties. For instance:

• Cytotoxicity Studies : In vitro studies using the MTT assay have demonstrated that derivatives of chromenone exhibit cytotoxic effects against various cancer cell lines, including AGS (gastric cancer), HCT116 (colon cancer), and HeLa (cervical cancer) cells. The IC50 values for these compounds ranged from 2.63 µM to 35.1 µM depending on the structural modifications and specific cell lines tested .
• Mechanism of Action : The mechanism often involves the induction of apoptosis through caspase activation and cell cycle arrest at the G2/M phase. Chromenone derivatives are known to interfere with tubulin polymerization, which is crucial for mitosis .

Anti-inflammatory Activity

The compound's potential anti-inflammatory effects are supported by studies indicating that similar chromenone derivatives can inhibit pro-inflammatory cytokines and enzymes such as COX and LOX. This inhibition can lead to reduced inflammation in various models of inflammatory diseases .

Antimicrobial Activity

Preliminary data suggest that compounds with oxadiazole rings can exhibit antimicrobial properties. For example, studies have shown that certain oxadiazole derivatives possess activity against both Gram-positive and Gram-negative bacteria, although specific data for this compound remains limited .

Case Studies

• Cytotoxicity Evaluation :
  • A study evaluated several chromenone derivatives against a panel of human cancer cell lines using the MTT assay.
  • Results indicated that some derivatives showed enhanced cytotoxicity compared to standard chemotherapeutics like 5-Fluorouracil (5-FU), with selectivity towards specific cancer types .

Compound	Cell Line	IC50 (µM)
3-(7-methoxy...)	AGS	2.63 ± 0.17
7-hydroxy...	HeLa	35.1
5-FU	HeLa	29.61 ± 0.21

• Inflammation Model :
  • In an animal model of inflammation, a related chromenone derivative was shown to significantly reduce paw edema in rats, indicating potential therapeutic effects in inflammatory conditions .

Comparison with Similar Compounds

Structural and Functional Group Analysis

Key structural analogs and their distinguishing features:

Compound	Coumarin Substituents	Oxadiazole Substituents	Propanamide Modifications
Target Compound	7-OCH₃, 4-CH₃ at 6-position	3-Phenyl	None (direct linkage)
N-(4-Methyl-2-oxo-2H-chromen-7-yl)-2-oxo-propanehydrazonoyl chloride	4-CH₃ at 7-position	Absent	Hydrazonoyl chloride substituent
N-Cyclopropyl-N-((3-p-tolyl-1,2,4-oxadiazol-5-yl)methyl)-2-(p-tolyloxy)acetamide (12f)	Absent	3-p-Tolyl	Cyclopropyl, p-tolyloxy side chain
3-(3-(2-Cyano-4-nitrophenyl)-1,2,4-oxadiazol-5-yl)-N-(9-ethyl-9H-carbazol-3-yl)propanamide (6a)	Absent	2-Cyano-4-nitrophenyl	Carbazole substituent
EA32 (Asp83 extract)	Absent	3-Phenyl	Thiophen-pyrazolo-triazinone core

Key Observations :

Physicochemical Properties

Comparative data on melting points, molecular weights, and purity:

Compound	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	HPLC Purity (%)	Reference
Target Compound	Not reported	Not reported	Not available	Not available	N/A
7c ()	C₁₆H₁₇N₅O₂S₂	375	134–178	Not reported
12f ()	Not reported	Not reported	113.8–115.2	94.8
6a ()	C₂₅H₁₈N₆O₄	466.45	Not reported	>95
EA34 ()	Not reported	Not reported	Not reported	Not reported

Key Observations :

• The target compound’s lack of reported melting point and purity data highlights a gap in experimental characterization.
• Analogs with bulky substituents (e.g., carbazole in 6a ) exhibit higher molecular weights, which may reduce solubility compared to the target compound.

Q & A

Q. What are the recommended synthetic routes for synthesizing this compound?

The compound can be synthesized via a multi-step approach:

• Step 1: Coupling the coumarin core (7-methoxy-4-methyl-2-oxo-2H-chromen-6-yl) with a propanamide linker using carbodiimide-mediated activation (e.g., EDC/HOBt) .
• Step 2: Introducing the 3-phenyl-1,2,4-oxadiazole moiety via a cyclization reaction between an amidoxime intermediate and a phenyl-substituted carboxylic acid derivative under microwave-assisted conditions (e.g., 120°C, 30 min) .
• Purification: Use column chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization in ethanol .

Q. Which spectroscopic techniques are optimal for characterizing this compound?

• NMR (¹H/¹³C): Confirm regiochemistry of the oxadiazole ring and coumarin substitution patterns (e.g., methoxy group at C7, methyl at C4) .
• HPLC-MS: Verify purity (>95%) and molecular ion peak ([M+H]⁺) using a C18 column (ACN/water + 0.1% formic acid) .
• X-ray crystallography: Resolve crystal packing and hydrogen-bonding interactions, particularly between the oxadiazole nitrogen and propanamide carbonyl .

Q. What solvents are suitable for solubility testing?

Preliminary data from analogous oxadiazole-coumarin hybrids suggest solubility in:

• Polar aprotic solvents: DMSO (≥50 mg/mL), DMF (20–30 mg/mL) .
• Protic solvents: Ethanol (limited solubility, ~5 mg/mL) .
• Note: Conduct turbidimetric assays at 25°C to validate .

Advanced Research Questions

Q. How can structural discrepancies in spectral data between synthetic batches be resolved?

• Hypothesis: Variability may arise from incomplete oxadiazole cyclization or residual solvents.
• Methodology:

• Compare ¹H NMR shifts of the oxadiazole protons (expected: δ 8.2–8.5 ppm) with intermediates .
• Use TGA-DSC to detect solvent residues or polymorphic transitions .
• Employ LC-MS/MS to identify byproducts (e.g., uncyclized amidoximes) .

Q. What in vitro assays are recommended to evaluate its enzyme inhibition potential?

• Targets: Prioritize kinases (e.g., PI3Kα) and proteases due to the oxadiazole’s electron-deficient core .
• Assay Design:

• Fluorescence-based assays: Monitor coumarin’s intrinsic fluorescence quenching upon binding (λₑₓ = 320 nm, λₑₘ = 450 nm) .
• IC₅₀ Determination: Use ATP-competitive ELISA for kinase inhibition (e.g., 0.1–100 µM concentration range) .

Q. How can reaction conditions be optimized to improve synthetic yield?

• DoE Approach: Vary temperature (80–140°C), solvent (toluene vs. DMF), and catalyst (ZnCl₂ vs. Bi(OTf)₃) in a 3-factor factorial design .
• Flow Chemistry: Implement continuous-flow reactors for precise control of cyclization kinetics (residence time: 10–20 min) .
• Yield Optimization: Pilot studies show microwave irradiation increases oxadiazole formation efficiency by 25% compared to conventional heating .

Data Contradiction Analysis

Q. How to address conflicting stability reports in acidic/basic conditions?

• Issue: Discrepancies in hydrolytic stability (e.g., oxadiazole ring degradation at pH < 3).
• Resolution:

• Conduct accelerated stability testing (40°C/75% RH, pH 1–9) with HPLC monitoring .
• Key Finding: The oxadiazole moiety is stable at pH 5–7 but undergoes ring-opening hydrolysis below pH 3, forming a carboxylic acid derivative .

Methodological Guidelines

• Synthetic Reproducibility: Always characterize intermediates (e.g., amidoxime) via FT-IR (N–O stretch at 950 cm⁻¹) .
• Biological Assays: Include positive controls (e.g., staurosporine for kinase inhibition) and validate via dose-response curves .